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Compound of Interest

Compound Name:
4-Fluoro-2-methyl-1H-indol-5-

amine

Cat. No.: B1387644 Get Quote

An In-depth Technical Guide to TAK-243 (MLN7243)

CAS Number: 398487-76-8

Synonyms: MLN7243, Uae inhibitor MLN7243

Introduction
TAK-243, also known as MLN7243, is a first-in-class, potent, and selective small-molecule

inhibitor of the ubiquitin-activating enzyme (UAE, also known as UBA1).[1][2][3] It is a

mechanism-based inhibitor that has demonstrated significant anti-tumor activity in a wide range

of preclinical cancer models, including both solid and hematological malignancies.[4][5][6] TAK-

243 is currently under investigation in clinical trials for the treatment of various advanced

cancers.[1][7][8] This technical guide provides a comprehensive overview of the properties,

mechanism of action, experimental protocols, and potential therapeutic uses of TAK-243 for

researchers, scientists, and drug development professionals.

Physicochemical Properties
TAK-243 is a crystalline solid that is white to light yellow in color.[9] Its solubility is a critical

factor for its use in in vitro and in vivo studies.
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Property Value

Molecular Formula C₁₉H₂₀F₃N₅O₅S₂

Molecular Weight 519.52 g/mol

Appearance White to light yellow crystalline solid

Solubility

DMSO: 50-100 mg/mL[3][10]Ethanol: 25

mg/mL[10]Methanol: 10 mg/mL[11]Water:

Insoluble[3][10]

Storage
Store as a powder at -20°C for up to 3 years. In

solvent, store at -80°C for up to 1 year.[3]

Mechanism of Action
TAK-243 is a mechanism-based inhibitor of the ubiquitin-activating enzyme (UAE/UBA1), the

apical enzyme in the ubiquitin-proteasome system (UPS).[6] The UPS plays a crucial role in

maintaining cellular protein homeostasis by degrading misfolded or damaged proteins.[6]

The inhibition of UAE by TAK-243 occurs through a multi-step process:

Formation of a TAK-243-Ubiquitin Adduct: TAK-243 binds to ubiquitin, forming a covalent

adduct.[5][12][13]

Inhibition of UAE: This adduct then acts as a potent inhibitor of UAE, preventing the transfer

of ubiquitin to E2 conjugating enzymes.[4][14]

Disruption of Ubiquitination: The inhibition of UAE leads to a global decrease in protein

ubiquitination, including both mono- and poly-ubiquitination.[1][15]

Induction of Proteotoxic Stress: The accumulation of non-degraded, misfolded proteins

results in endoplasmic reticulum (ER) stress and activation of the unfolded protein response

(UPR).[2][5][16]

Apoptosis: Sustained ER stress ultimately triggers programmed cell death (apoptosis) in

cancer cells.[2][10]
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Cell Viability Assay Workflow
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96-well plate Incubate 24h Treat with TAK-243
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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